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Compound of Interest

Compound Name: Etofenprox

Cat. No.: B1671711

For Immediate Release

[City, State] — November 29, 2025 — A detailed technical guide on the chemical compound
Etofenprox has been compiled, offering an in-depth resource for researchers, scientists, and
professionals in drug development. This whitepaper provides a thorough examination of the
insecticide's chemical structure, physicochemical properties, insecticidal activity, and
toxicological profile, supported by experimental data and methodologies.

Etofenprox is a non-ester pyrethroid insecticide distinguished by its ether linkage, a structural
feature that differentiates it from many conventional pyrethroids. This guide presents its
chemical identity, including its IUPAC name, 1-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}-3-
phenoxybenzene, and CAS number, 80844-07-1.[1][2][3][4]

Physicochemical Characteristics

Etofenprox is a white crystalline solid with a melting point ranging from 36.4 to 38.0 °C.[3] It
exhibits very low solubility in water, being less than 1 part per billion (ppb), but is soluble in a
variety of organic solvents such as acetone, ethanol, xylene, and chloroform. The compound's
low vapor pressure and high octanol-water partition coefficient (log P of approximately 6.9 to
7.05) indicate a low potential for volatilization and a high affinity for fatty tissues.

Table 1: Chemical and Physical Properties of Etofenprox
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Property Value
1-{[2-(4-ethoxyphenyl)-2-
UPAC Name m({e[th;Ipropox;/]pmeth);l)}-3-phenoxybenzene
CAS Number 80844-07-1
Molecular Formula C25H2803
Molecular Weight 376.49 g/mol
Appearance White crystalline solid
Melting Point 36.4-38.0°C
Boiling Point Decomposes at approximately 200 °C
Vapor Pressure 8.13 x 1077 Pa at 25°C
Water Solubility <1 ppb at 25°C

o ) Soluble in acetone, ethanol, xylene, chloroform,
Solubility in Organic Solvents
and other common solvents

Octanol-Water Partition Coefficient (log P) 6.9-7.05

Insecticidal Properties and Mode of Action

Etofenprox is a broad-spectrum insecticide effective against a wide range of pests through
both contact and stomach action. Its primary mode of action is the disruption of the insect
nervous system by acting as a sodium channel modulator. It binds to the voltage-gated sodium
channels in nerve cells, causing them to remain open for an extended period. This leads to
uncontrolled nerve impulses, resulting in paralysis and eventual death of the insect.

This unique mode of action makes Etofenprox effective against insect strains that have
developed resistance to organophosphate and carbamate insecticides. It demonstrates rapid
knockdown activity and provides long-lasting protection against various insect orders, including
Lepidoptera, Hemiptera, Coleoptera, and Diptera. Its applications span agriculture, horticulture,
public health for vector control, and veterinary medicine, particularly in flea and tick treatments
for cats and dogs.
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ble 2: icidal Activity of Etof

Target Pest Category Examples

) Rice water weevils, leafhoppers, planthoppers,
Agricultural Pests

aphids, moths, whiteflies, thrips, borers

Public Health Pests Mosquitoes, flies, cockroaches

Veterinary Pests Fleas, ticks

Ephestia kuehniella, Prostephanus truncatus,
Stored-Product Pests Rhyzopertha dominica, Sitophilus oryzae,

Tribolium confusum

Toxicological Profile

Etofenprox exhibits very low acute toxicity to mammals. The oral LD50 in rats is greater than
42,880 mg/kg, and the dermal LD50 is greater than 2,140 mg/kg. Chronic toxicity studies in
rats, mice, and dogs have not shown significant adverse effects at tested doses. The major
target organs identified in toxicological studies are the liver, thyroid, kidney, and hematopoietic
system. Etofenprox is not considered to be a skin or eye irritant in rabbits and did not cause
skin sensitization in guinea pigs. Furthermore, studies have shown no evidence of
mutagenicity, teratogenicity, or carcinogenicity under normal exposure conditions.

In contrast to its low mammalian toxicity, Etofenprox is highly toxic to aquatic organisms,
including fish and invertebrates, as well as to bees. This necessitates careful management of
its use to avoid environmental contamination.

Table 3: Toxicological Data for Etofenprox
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Test Organism Route of Exposure Toxicity Value
Rat Oral (LD50) >42,880 mg/kg
Rat Dermal (LD50) >2,140 mg/kg
Rat Inhalation (LC50) >5.88 mg/L
Mouse Oral (LD50) >107,200 mg/kg
Mallard Duck Oral (LD50) >2,000 mg/kg
Carp TLm (48h) 5.0 ppm
Daphnia magna EC50 1.2 ug/L
Honeybee Contact (LD50) >0.038 u g/bee

Experimental Protocols
Synthesis of Etofenprox

The synthesis of Etofenprox is typically achieved through a Williamson ether synthesis. This
involves the etherification of 2-(4-ethoxyphenyl)-2-methylpropan-1-ol with 3-phenoxybenzyl
halide in the presence of a base and a phase transfer catalyst.

Materials:

2-(4-ethoxyphenyl)-2-methylpropan-1-ol

3-phenoxybenzyl chloride

Sodium hydroxide (or other inorganic base)

Tetrabutylammonium bromide (phase transfer catalyst)

Acetonitrile (or other suitable solvent like toluene or DMF)
Procedure:

o Dissolve 2-(4-ethoxyphenyl)-2-methylpropan-1-ol in the chosen solvent.
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Add the base and the phase transfer catalyst to the solution.
Add 3-phenoxybenzyl chloride dropwise while stirring.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography
(TLC).

After completion, the reaction mixture is worked up by extraction with an organic solvent
(e.g., ethyl acetate).

The organic layer is washed, dried, and concentrated.

The crude product is purified by column chromatography on silica gel to yield pure
Etofenprox.
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Reactants

(2-(4-ethoxyphenyl)-z-methylpropan-l-ol)

(?,-phenoxybenzyl chloride

Reaction Conditions
Base (e.g., NaOH)
[

Phase Transfer Catalyst
(e.g., n-Bu4NBr)

Williamson Ether Synthesis M £ ofenprox

N

(Solvent (e.g., Acetonitrile) )

Heat (Reflux)

Click to download full resolution via product page

Diagram of the Etofenprox synthesis workflow.

Residue Analysis

The determination of Etofenprox residues in various matrices such as food, soil, and water is
crucial for regulatory and safety purposes. A common analytical approach involves extraction

followed by chromatographic separation and detection.

Sample Preparation:
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» Extraction: The sample is homogenized and extracted with an organic solvent like acetone or
acetonitrile.

 Partitioning: A liquid-liquid partition is performed, often with n-hexane, to separate the analyte
from interfering substances.

o Clean-up: The extract is further purified using column chromatography, with adsorbents such
as Florisil or silica gel.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC): A reversed-phase C18 column is
typically used with a mobile phase of acetonitrile and water. Detection is commonly
performed using a UV detector at 225 nm or a mass spectrometer (LC-MS).

e Gas Chromatography (GC): GC coupled with a mass spectrometer (GC-MS) or an electron
capture detector (ECD) is also employed for the analysis of Etofenprox residues.
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Workflow for Etofenprox residue analysis.

Metabolic Pathways

The metabolism of Etofenprox has been studied in various organisms. The primary metabolic
transformations involve the cleavage of the ether linkage and modifications to the aromatic

rings.
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In mammals, Etofenprox is metabolized through several key reactions:
e O-de-ethylation: The ethyl group on the ethoxyphenyl moiety is removed.

o Hydroxylation: Hydroxyl groups are introduced onto the phenoxybenzyl portion of the
molecule.

o Ether cleavage: The central ether bond is broken.
o Oxidation: The benzyl group can be oxidized.

These metabolic processes result in the formation of more polar metabolites that can be more
readily excreted from the body.

Etofenprox

(O-de-ethylation) (Hydroxylation) (Ether Cleavagea (Oxidation)

Formation of Polar Metabolites

Click to download full resolution via product page

Simplified metabolic pathway of Etofenprox.

This technical guide provides a foundational understanding of Etofenprox, integrating key data
and experimental insights to support ongoing research and development in the field of
insecticide science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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